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Compound of Interest

4-Epianhydrochlortetracycline
Compound Name:
Hydrochloride

Cat. No.: B565534

In-Depth Technical Guide: 4-
Epianhydrochlortetracycline Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Epianhydrochlortetracycline hydrochloride is a significant degradation product of
chlortetracycline, a broad-spectrum antibiotic. Its formation, primarily through acid-catalyzed
epimerization and dehydration, is a critical parameter in the quality control and stability testing
of chlortetracycline-based pharmaceutical products. While devoid of antibiotic activity, this
impurity is of interest to researchers due to its distinct biological activities, including the
inhibition of matrix metalloproteinases. This technical guide provides a comprehensive
overview of the chemical properties, formation, and analytical methodologies related to 4-
epianhydrochlortetracycline hydrochloride.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-epianhydrochlortetracycline
hydrochloride is presented in the table below.
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Property Value Reference

CAS Number 158018-53-2 [1]

Molecular Formula C22H21CIN207 » HCI [1]

Molecular Weight 497.3 g/mol [1]
(4R,4aS,12aS)-7-chloro-4-
(dimethylamino)-1,4,4a,5,12,1
2a-hexahydro-3,10,11,12a-

IUPAC Name tetrahydroxy-6-methyl-1,12- [1]
dioxo-2-
naphthacenecarboxamide,
monohydrochloride
EATC hydrochloride, 4-Epi-

Synonyms anhydrochlortetracycline
hydrochloride

Appearance Solid [1]

N Soluble in DMF, DMSO,

Solubility [1]
Ethanol, and Methanol.

Storage Store at -20°C. [1]

N Sensitive to air, light, and

Stability ]
moisture.

Purity =295% [1]

Formation Pathway

4-Epianhydrochlortetracycline hydrochloride is formed from chlortetracycline under acidic
conditions. The process involves two main steps: epimerization at the C4 position followed by

dehydration.

. Epimerization (Acidic pH‘ . . Dehydration
Chlortetracycline 4-Epichlortetracycline
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Caption: Acid-catalyzed formation of 4-epianhydrochlortetracycline from chlortetracycline.

Biological Activity

Unlike its parent compound, 4-epianhydrochlortetracycline hydrochloride lacks antibiotic
activity.[1] However, it has been identified as an inhibitor of matrix metalloproteinase-9 (MMP-
9).[1] Its activity against MMP-9 is dose-dependent, and it can completely inhibit neutrophil-
derived MMP-9 degradation of denatured collagen at a concentration of 500 pg/ml.[1] Studies
have also indicated that this compound can induce apoptosis in zebrafish embryos.

Experimental Protocols
Analytical Methodologies

The analysis and purification of 4-epianhydrochlortetracycline hydrochloride are typically
performed using High-Performance Liquid Chromatography (HPLC) and Ultra-High-
Performance Liquid Chromatography (UHPLC). The following outlines a general approach
based on established methods for tetracycline impurities.

Objective: To separate and quantify 4-epianhydrochlortetracycline hydrochloride from a
sample matrix.

Instrumentation:
e HPLC or UHPLC system equipped with a UV detector.
Columns:

o A C8 or a specialized polar-modified column is often suitable. For instance, a Thermo
Scientific Acclaim™ Polar Advantage 1l (PA2) column (4.6 x 150 mm, 3 um) has been shown
to be effective.

Mobile Phase:

« A common mobile phase consists of a gradient mixture of an aqueous buffer and an organic
solvent. For example, a gradient of acetonitrile in an ammonium dihydrogen orthophosphate
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buffer at a pH of 2.2 can be used.
Detection:
o UV detection at a wavelength of 280 nm is typically employed.
General Procedure:

» Standard Preparation: Prepare a stock solution of 4-epianhydrochlortetracycline
hydrochloride in a suitable solvent (e.g., methanol or the initial mobile phase). Prepare a
series of dilutions to create a calibration curve.

o Sample Preparation: Dissolve the sample containing the analyte in the initial mobile phase.
The sample may require filtration through a 0.22 um filter before injection.

o Chromatographic Analysis: Inject the prepared standard solutions and samples into the
HPLC or UHPLC system.

o Quantification: Identify the peak corresponding to 4-epianhydrochlortetracycline
hydrochloride based on its retention time compared to the standard. Quantify the amount of
the analyte in the sample by comparing its peak area to the calibration curve.

Spectral Data

Detailed experimental spectral data (*H NMR, 3C NMR, Mass Spectrometry, and IR) for 4-
epianhydrochlortetracycline hydrochloride (CAS 158018-53-2) are not readily available in
the public domain. Researchers requiring this information may need to perform their own
spectral analysis on a certified reference standard. For reference, general spectral features of
the parent tetracycline class include characteristic signals in the aromatic and aliphatic regions
of the NMR spectrum, as well as distinct carbonyl and hydroxyl stretches in the IR spectrum.

Conclusion

4-Epianhydrochlortetracycline hydrochloride is a critical impurity in the manufacturing and
formulation of chlortetracycline. A thorough understanding of its chemical properties, formation
pathways, and analytical detection methods is essential for ensuring the quality, safety, and
efficacy of chlortetracycline-based pharmaceuticals. While its biological activity as an MMP-9
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inhibitor presents an area for further research, its presence in drug products must be carefully
controlled. The analytical methods outlined in this guide provide a foundation for researchers
and quality control professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. caymanchem.com [caymanchem.com]

 To cite this document: BenchChem. [4-epianhydrochlortetracycline hydrochloride CAS
number and chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565534#4-epianhydrochlortetracycline-hydrochloride-
cas-number-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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